N-(2-(4-(isopropylamino)-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-3,3-diphenylpropanamide

• IUPAC Name: N-[2-[6-methylsulfanyl-4-(propan-2-ylamino)pyrazolo[3,4-d]pyrimidin-1-yl]ethyl]-3,3-diphenylpropanamide
• InChI: InChI=1S/C26H30N6OS/c1-18(2)29-24-22-17-28-32(25(22)31-26(30-24)34-3)15-14-27-23(33)16-21(19-10-6-4-7-11-19)20-12-8-5-9-13-20/h4-13,17-18,21H,14-16H2,1-3H3,(H,27,33)(H,29,30,31)
• InChI Key: HEUZAXKMWJBVQJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC1=C2C=NN(C2=NC(=N1)SC)CCNC(=O)CC(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C26H30N6OS
• Molecular Weight: 474.6 g/mol

Description

N-(2-(4-(isopropylamino)-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-3,3-diphenylpropanamide is a useful research compound. Its molecular formula is C26H30N6OS and its molecular weight is 474.63. The purity is usually 95%.
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Scientific Research Applications

Anticancer and Anti-inflammatory Applications

A study outlined the synthesis and biological evaluation of novel pyrazolopyrimidines derivatives that demonstrated anticancer and anti-5-lipoxygenase agents' activities. These compounds were screened for their cytotoxic activities against HCT-116 and MCF-7 cell lines, as well as their 5-lipoxygenase inhibition activities, showing potential as anticancer agents (Rahmouni et al., 2016). Furthermore, enaminones were utilized as building blocks for the synthesis of substituted pyrazoles, displaying antitumor and antimicrobial activities (Riyadh, 2011). These findings demonstrate the compound's utility in developing novel therapeutic agents targeting cancer.

Antimicrobial and Antiviral Activities

The compound's derivatives were also explored for their antimicrobial activities. For example, new heterocycles incorporating the pyrazolopyrimidine moiety were synthesized and evaluated as antimicrobial agents, indicating the versatility of the compound in creating biologically active molecules with potential applications in treating microbial infections (Abu-Melha, 2013). Additionally, benzamide-based 5-aminopyrazoles and their fused heterocycles showed remarkable antiavian influenza virus activity, highlighting the compound's potential in antiviral research (Hebishy et al., 2020).

Synthesis and Reactivity

The synthesis and reactivity of derivatives of the compound have been extensively studied, contributing to the understanding of its chemical properties and potential applications in creating novel molecules. Studies have shown its utility in synthesizing a wide range of heterocyclic compounds, demonstrating its importance in organic and medicinal chemistry (Farghaly, 2008).